Cas no 1548149-31-0 (6-[(3,5-dichlorophenyl)methoxy]-5-(trifluoromethyl)-2-Naphthalenecarboxylic acid)

• Product Name: 6-[(3,5-dichlorophenyl)methoxy]-5-(trifluoromethyl)-2-Naphthalenecarboxylic acid
• CAS No: 1548149-31-0
• MF: C₁₉H₁₁Cl₂F₃O₃
• MW: 415.190054178238
• CID: 2136035
• Update Time: 2023-11-19

6-[(3,5-dichlorophenyl)methoxy]-5-(trifluoromethyl)-2-Naphthalenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(3,5-dichlorophenyl)methoxy]-5-(trifluoromethyl)-2-Naphthalenecarboxylic acid
• CID 90025791
• 2-Naphthalenecarboxylic acid, 6-[(3,5-dichlorophenyl)methoxy]-5-(trifluoromethyl)-

• Inchi： 1S/C19H11Cl2F3O3/c20-13-5-10(6-14(21)8-13)9-27-16-4-2-11-7-12(18(25)26)1-3-15(11)17(16)19(22,23)24/h1-8H,9H2,(H,25,26)
• InChI Key： ZAKYQGBYIAPIFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)COC1=CC=C2C=C(C(=O)O)C=CC2=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 521
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 531.1±50.0 °C(Predicted)
• pka: 4.00±0.30(Predicted)